Cas no 2649067-61-6 (4-Bromo-2-(1-isocyanatocyclopropyl)furan)

• Product Name: 4-Bromo-2-(1-isocyanatocyclopropyl)furan
• CAS No: 2649067-61-6
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5818496
• PubChem ID: 165706399
• Update Time: 2025-06-13

4-Bromo-2-(1-isocyanatocyclopropyl)furan Chemical and Physical Properties

Names and Identifiers

• EN300-1923831
• 4-bromo-2-(1-isocyanatocyclopropyl)furan
• 2649067-61-6
• 4-Bromo-2-(1-isocyanatocyclopropyl)furan

• Inchi： 1S/C8H6BrNO2/c9-6-3-7(12-4-6)8(1-2-8)10-5-11/h3-4H,1-2H2
• InChI Key： HDZYGRJUJIIATM-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.6Ų

Additional information on 4-Bromo-2-(1-isocyanatocyclopropyl)furan

Recent Advances in the Study of 4-Bromo-2-(1-isocyanatocyclopropyl)furan (CAS: 2649067-61-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(1-isocyanatocyclopropyl)furan (CAS: 2649067-61-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both bromo and isocyanate functional groups, has demonstrated potential utility in drug discovery, particularly in the development of covalent inhibitors and as a versatile building block for medicinal chemistry. Recent studies have explored its reactivity, synthetic applications, and biological activities, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Bromo-2-(1-isocyanatocyclopropyl)furan as a key intermediate in the synthesis of novel kinase inhibitors. The isocyanate moiety was found to selectively react with nucleophilic residues (e.g., lysine or cysteine) in the ATP-binding pocket of certain kinases, forming stable covalent adducts. This mechanism of action showed improved target engagement and prolonged pharmacodynamic effects compared to reversible inhibitors, suggesting potential applications in oncology and inflammatory diseases.

Another significant development comes from synthetic chemistry research, where 4-Bromo-2-(1-isocyanatocyclopropyl)furan has been utilized as a bifunctional building block in diversity-oriented synthesis. The bromo substituent allows for palladium-catalyzed cross-coupling reactions, while the isocyanate group participates in [3+2] cycloadditions with various dipolarophiles. This dual reactivity has enabled the rapid generation of structurally diverse compound libraries for high-throughput screening against challenging drug targets.

Recent computational studies have provided insights into the molecular properties of 2649067-61-6, including its conformational preferences and electronic characteristics. Density functional theory (DFT) calculations suggest that the cyclopropyl ring adopts a specific orientation relative to the furan plane, influencing both its reactivity and potential interactions with biological targets. These findings are guiding the design of more potent and selective derivatives.

From a safety and ADME perspective, preliminary in vitro studies indicate that 4-Bromo-2-(1-isocyanatocyclopropyl)furan shows moderate metabolic stability in human liver microsomes, with the isocyanate group being the primary site of metabolism. Researchers are currently exploring prodrug strategies and structural modifications to optimize the pharmacokinetic profile while maintaining the compound's unique biological activities.

Looking forward, several pharmaceutical companies have included derivatives of 2649067-61-6 in their early-stage discovery pipelines, particularly for targets where covalent inhibition offers therapeutic advantages. The compound's unique combination of structural features continues to inspire innovative approaches in chemical biology and drug discovery, making it a molecule worth watching in the coming years.